![molecular formula C17H23N3OS B2680871 2-(azepan-1-yl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)acetamide CAS No. 879922-50-6](/img/structure/B2680871.png)
2-(azepan-1-yl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(azepan-1-yl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)acetamide is a chemical compound that has been used in scientific research for various purposes.
Scientific Research Applications
pKa Determination and Synthesis
Compounds closely related to "2-(azepan-1-yl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)acetamide" have been synthesized for various studies, including the determination of acidity constants (pKa) through UV spectroscopic studies. These investigations provide insight into the protonation behavior of benzothiazole and imidazole rings in similar compounds, essential for understanding their chemical properties and interactions (Duran & Canbaz, 2013).
Antimicrobial and Cytotoxic Properties
Research has explored the antimicrobial activities of N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives against pathogenic bacteria and fungi. These compounds showed varying degrees of effectiveness, with certain derivatives displaying significant activity against Candida species. Additionally, cytotoxicity assessments via MTT assay have been conducted to determine the safety profile of these compounds for potential therapeutic applications (Mokhtari & Pourabdollah, 2013).
Structural Diversity and Synthesis Techniques
The generation of structurally diverse libraries through alkylation and ring closure reactions, using related compounds as starting materials, has been a focus of research. These studies aim to expand the chemical space and potential applications of benzothiazole derivatives in medicinal chemistry and other fields (Roman, 2013).
Metabolic Stability Improvement
Investigations into the metabolic stability of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors have led to the exploration of benzothiazole analogs. By modifying the heterocyclic core, researchers aim to reduce metabolic deacetylation, thereby enhancing the stability and potential efficacy of these inhibitors (Stec et al., 2011).
Anticonvulsant and Antitumor Activity
Some research efforts have been directed towards synthesizing benzothiazole derivatives with potential anticonvulsant and antitumor activities. By integrating different heterocyclic rings and evaluating the compounds against various cancer cell lines, researchers aim to identify new therapeutic agents with enhanced efficacy and specificity (Senthilraja & Alagarsamy, 2012; Yurttaş, Tay, & Demirayak, 2015).
properties
IUPAC Name |
2-(azepan-1-yl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3OS/c1-12-9-13(2)16-14(10-12)22-17(19-16)18-15(21)11-20-7-5-3-4-6-8-20/h9-10H,3-8,11H2,1-2H3,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLEQYORPIKMTMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)SC(=N2)NC(=O)CN3CCCCCC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(azepan-1-yl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.